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Compound of Interest

Compound Name: Schisanlignone D

Cat. No.: B15095116 Get Quote

An In-depth Technical Guide to Schisanlignone
D
For Researchers, Scientists, and Drug Development Professionals

Abstract
Schisanlignone D is a naturally occurring lignan that has been isolated from Schisandra

viridis. While research on this specific compound is limited, its classification as a lignan

suggests potential biological activities of interest to the scientific and pharmaceutical research

communities. This document aims to provide a comprehensive overview of the available

technical information on Schisanlignone D, including its chemical identity and the seminal

work on its discovery. Due to the scarcity of published data, this guide will also outline the

necessary future directions for research to fully elucidate its pharmacological potential.

Chemical Structure and Properties
The definitive chemical structure of Schisanlignone D was first reported in a 1992 publication

in the Chinese Journal of Chemistry. This foundational study detailed the isolation and

structural elucidation of Schisanlignone D from Schisandra viridis, a plant species native to

the northern Guangdong Province of China. The absolute configuration of the molecule was

determined through spectral analysis and chemical correlation.
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At present, a publicly available digital representation of the chemical structure of

Schisanlignone D is not readily accessible. However, the original publication serves as the

primary reference for this information.

For identification and procurement purposes, the following chemical identifiers are available:

Property Value Source

CAS Number 144606-84-8 Chemical Abstracts Service

A visual representation of the chemical structure is crucial for a complete understanding of

Schisanlignone D. The following is a placeholder for a DOT script that can be used to

generate the diagram once the structure is obtained from the primary literature.

Chemical Structure of Schisanlignone D

Structure Not Available

Click to download full resolution via product page

Caption: Placeholder for the 2D chemical structure of Schisanlignone D.

Biological Context and Potential Signaling
Pathways
While specific signaling pathways modulated by Schisanlignone D have not yet been

delineated in the scientific literature, its classification as a lignan provides a basis for

hypothesizing its potential biological activities. Lignans, as a class of polyphenols, are known to

interact with a variety of cellular signaling pathways. Further research is required to determine if

Schisanlignone D interacts with pathways commonly affected by other lignans, such as:

Oxidative Stress Pathways: Many lignans are potent antioxidants.

Inflammatory Signaling Cascades: Lignans have been shown to modulate inflammatory

responses.
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Hormone Receptor Signaling: Some lignans are known to interact with estrogen receptors.

Cell Proliferation and Apoptosis Pathways: Certain lignans have demonstrated effects on cell

cycle regulation and programmed cell death.

A logical workflow for investigating the biological activity of Schisanlignone D would be as

follows:

Discovery and Characterization

In Vitro Biological Screening

Mechanism of Action Studies

Isolation Structure Elucidation
Spectral Analysis

Cell-based Assays

Target Identification Signaling Pathway Analysis

Biochemical Assays

In Vivo Model Validation

Click to download full resolution via product page

Caption: A proposed experimental workflow for the characterization of Schisanlignone D's

biological activity.

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Schisanlignone D are

described in the primary literature.

Reference:

Title: Studies on the Constituent of Schisandra Viridis A. C. Sm. in the Northern Guangdong

Province. Ⅰ

Journal:Chinese Journal of Chemistry

Year: 1992

Volume: 50
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Issue: 5

Pages: 515-520

The methodologies outlined in this publication include the specific techniques used for

extraction from the plant material, chromatographic separation of the chemical constituents,

and the spectroscopic methods employed for structural elucidation (e.g., NMR, Mass

Spectrometry). Researchers interested in replicating this work or developing related analytical

methods should consult this original article.

Quantitative Data
As of the latest review of scientific literature, no quantitative data regarding the biological

activity, pharmacokinetic properties, or toxicological profile of Schisanlignone D has been

published. The generation of such data is a critical next step in the research and development

process.

Data Type Status

In Vitro Potency (IC50/EC50) Not Available

Pharmacokinetic Parameters (ADME) Not Available

Toxicology Data (LD50/NOAEL) Not Available

Future Research Directions
The existing information on Schisanlignone D provides a foundation for a range of future

research endeavors. Key areas that warrant investigation include:

Total Synthesis: The development of a synthetic route to Schisanlignone D would enable

the production of larger quantities for extensive biological testing and the creation of

structural analogs.

Biological Screening: A broad-based screening of Schisanlignone D against a panel of

biological targets is necessary to identify its primary pharmacological activities.
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Mechanism of Action Studies: Once a biological activity is identified, detailed studies will be

required to elucidate the underlying molecular mechanisms and signaling pathways involved.

Pharmacokinetics and Toxicology: A comprehensive evaluation of the absorption,

distribution, metabolism, excretion, and toxicity of Schisanlignone D is essential for

assessing its potential as a therapeutic agent.

Conclusion
Schisanlignone D represents an understudied natural product with potential for further

scientific investigation. While its chemical structure has been elucidated, a significant gap in

knowledge exists regarding its biological properties. This technical guide serves as a call to

action for the research community to explore the therapeutic potential of this and other lignans

from the Schisandra genus. The path forward requires a multidisciplinary approach, combining

natural product chemistry, pharmacology, and molecular biology to unlock the secrets held

within this molecule.

To cite this document: BenchChem. [What is the chemical structure of Schisanlignone D].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15095116#what-is-the-chemical-structure-of-
schisanlignone-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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